N-[[2-ethylsulfonyl-3-(2-phenylethyl)imidazol-4-yl]methyl]-N-methyl-2-(1-methylpyrazol-4-yl)ethanamine

• IUPAC Name: N-[[2-ethylsulfonyl-3-(2-phenylethyl)imidazol-4-yl]methyl]-N-methyl-2-(1-methylpyrazol-4-yl)ethanamine
• InChI: InChI=1S/C21H29N5O2S/c1-4-29(27,28)21-22-15-20(26(21)13-11-18-8-6-5-7-9-18)17-24(2)12-10-19-14-23-25(3)16-19/h5-9,14-16H,4,10-13,17H2,1-3H3
• InChI Key: LQKWJZIKBUKMSY-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=NC=C(N1CCC2=CC=CC=C2)CN(C)CCC3=CN(N=C3)C
• Molecular Formula: C21H29N5O2S
• Molecular Weight: 415.6 g/mol

Description

N-[[2-ethylsulfonyl-3-(2-phenylethyl)imidazol-4-yl]methyl]-N-methyl-2-(1-methylpyrazol-4-yl)ethanamine is a complex organic compound that belongs to the class of imidazole derivatives. This compound is characterized by its unique structure, which includes an imidazole ring substituted with ethylsulfonyl and phenylethyl groups, as well as a pyrazole ring. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[2-ethylsulfonyl-3-(2-phenylethyl)imidazol-4-yl]methyl]-N-methyl-2-(1-methylpyrazol-4-yl)ethanamine typically involves multi-step reactions. One common approach is to start with the preparation of the imidazole ring, followed by the introduction of the ethylsulfonyl and phenylethyl groups. The pyrazole ring is then synthesized and attached to the imidazole derivative. The final step involves the methylation of the ethanamine moiety.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and optimized reaction conditions ensures high yield and purity of the final product. Common reagents used in the synthesis include ethylsulfonyl chloride, phenylethyl bromide, and methyl iodide, among others.

Chemical Reactions Analysis

Types of Reactions

N-[[2-ethylsulfonyl-3-(2-phenylethyl)imidazol-4-yl]methyl]-N-methyl-2-(1-methylpyrazol-4-yl)ethanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the imidazole and pyrazole rings.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Alkyl halides or acyl chlorides in the presence of a base such as triethylamine.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce the corresponding alcohols or amines.

Scientific Research Applications

N-[[2-ethylsulfonyl-3-(2-phenylethyl)imidazol-4-yl]methyl]-N-methyl-2-(1-methylpyrazol-4-yl)ethanamine has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[[2-ethylsulfonyl-3-(2-phenylethyl)imidazol-4-yl]methyl]-N-methyl-2-(1-methylpyrazol-4-yl)ethanamine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

Imidazole Derivatives: Compounds such as 1-methylimidazole and 2-phenylimidazole share structural similarities.

Pyrazole Derivatives: Compounds like 1-methylpyrazole and 3,5-dimethylpyrazole are structurally related.

Uniqueness

What sets N-[[2-ethylsulfonyl-3-(2-phenylethyl)imidazol-4-yl]methyl]-N-methyl-2-(1-methylpyrazol-4-yl)ethanamine apart is the combination of functional groups and the specific substitution pattern on the imidazole and pyrazole rings. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications.